7,7-Difluoro-1-azaspiro[3.5]nonane;hydrochloride

• IUPAC Name: 7,7-difluoro-1-azaspiro[3.5]nonane;hydrochloride
• InChI: InChI=1S/C8H13F2N.ClH/c9-8(10)3-1-7(2-4-8)5-6-11-7;/h11H,1-6H2;1H
• InChI Key: KHZAZGUFXFQBFT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC12CCN2)(F)F.Cl
• Molecular Formula: C8H14ClF2N
• Molecular Weight: 197.65 g/mol
• CAS RN: 2253633-05-3

Description

Fluorinated compounds are notable for their unique properties, including high thermal and chemical stability, which make them valuable in various industrial and commercial applications. The introduction of fluorine atoms into organic molecules can significantly alter their physical and chemical properties, leading to enhanced performance in applications such as refrigerants, solvents, and pharmaceuticals.

Synthesis Analysis

The synthesis of fluorinated compounds often involves specialized techniques to incorporate fluorine or fluorine-containing groups into organic molecules. Methods such as electrophilic aromatic substitution, formation of carbon-carbon and carbon-heteroatom bonds, and the use of fluorinating agents are common in the synthesis of these compounds. For example, trifluoromethanesulfonic acid has been used in a variety of organic synthesis reactions due to its high protonating power and low nucleophilicity, enabling the generation of cationic species from organic molecules (Kazakova & Vasilyev, 2017).

Scientific Research Applications

Spirocyclic Compounds Synthesis

Spirocyclic compounds like 7,7-Difluoro-1-azaspiro[3.5]nonane hydrochloride have garnered interest due to their presence in natural or synthetic products with significant biological activities. These compounds represent challenging targets for chemical synthesis due to their unique structures and potential applications. Sinibaldi and Canet (2008) reviewed various strategies for synthesizing spiroaminals, highlighting the complexity and importance of these structures in the field of organic chemistry (Sinibaldi & Canet, 2008).

Anticonvulsant Activity

The anticonvulsant activity of azaspiro[4.4]nonane derivatives has been a subject of study, as demonstrated by Farrar et al. (1993). They reported on the structure-activity relationships and anticonvulsant properties of these compounds, offering insights into their potential therapeutic applications (Farrar et al., 1993).

Diversity-Oriented Synthesis

The diversity-oriented synthesis of azaspirocycles, including 7,7-Difluoro-1-azaspiro[3.5]nonane, has been explored by Wipf et al. (2004). They developed methods for converting novel building blocks into functionalized pyrrolidines, piperidines, and azepines, which are significant scaffolds for drug discovery (Wipf, Stephenson, & Walczak, 2004).

Inhibitors of Fatty Acid Amide Hydrolase

The compound's utility in the discovery of fatty acid amide hydrolase (FAAH) inhibitors was highlighted by Meyers et al. (2011). They identified 7-azaspiro[3.5]nonane as a lead scaffold for FAAH inhibition, a critical target for medicinal chemistry optimization (Meyers et al., 2011).

Safety and Hazards

The compound “2,2-Difluoro-7-azaspiro[3.5]nonane hydrochloride” has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling.